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Compound of Interest

Compound Name: Andropanolide

Cat. No.: B15590431

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides immediate, essential safety and
logistical information for the handling of Andrographolide, a bioactive diterpenoid lactone. The
following procedural guidance is designed to be a preferred source for laboratory safety and
chemical handling, fostering a culture of safety and trust.

Hazard ldentification and Personal Protective Equipment (PPE)

Andrographolide may cause skin, eye, and respiratory irritation[1][2]. Therefore, adherence to
proper PPE protocols is crucial. The following table summarizes the recommended PPE for
handling Andrographolide.
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Protection Type

Required Equipment

Standard/Specificati
Source
on

Eye/Face Protection

Safety glasses with

side-shields or

goggles

NIOSH (US) or EN

166 (EU) approved i3]

Skin Protection

Chemical-resistant
gloves (e.g., nitrile
rubber)

Regulation (EU)
2016/425 and the [1]
standard EN 374

Laboratory coat or

protective clothing

N/A

[1](3]

Respiratory Protection

N95 (US) or P1 (EN
143) dust mask (if

dust is generated)

NIOSH (US) or CEN

(EV) approved il

Operational and Disposal Plans

A systematic approach to handling Andrographolide, from receiving the compound to its final

disposal, is critical for laboratory safety. The following workflow outlines the key procedural

steps.
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Figure 1: Andrographolide Handling and Disposal Workflow
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Figure 1: Andrographolide Handling and Disposal Workflow (Within 100 characters)
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Detailed Methodologies

Receiving and Storage: Upon receipt, inspect the container for any damage. Store
Andrographolide in a cool, dry, and well-ventilated place, away from strong oxidizing agents[1]
[3]. The container should be kept tightly closed[1].

Handling and Preparation of Solutions:

» Engineering Controls: Handle solid Andrographolide in a well-ventilated area to avoid dust
formation[1]. When preparing solutions, work within a chemical fume hood.

o Personal Protective Equipment (PPE): Always wear the appropriate PPE as detailed in the
table above. Gloves must be inspected before use and removed using the proper technique
to avoid skin contact[1][3].

» Hygiene: General industrial hygiene practices should be followed. Wash hands thoroughly
after handling and before eating, drinking, or smoking[1]. Contaminated clothing should be
removed and laundered before reuse.

Accidental Release Measures: In case of a spill, avoid dust formation[1]. Sweep up the solid
material and place it in a suitable, closed container for disposal[1]. Do not let the product enter
drains[1].

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen[1].

In Case of Skin Contact: Wash off with soap and plenty of water[1].

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing[1].

If Swallowed: Rinse mouth with water. Do not induce vomiting[1].
In all cases of exposure, seek medical attention if symptoms persist[1].

Disposal Plan: Dispose of unused Andrographolide and contaminated materials as hazardous
chemical waste in accordance with local, state, and federal regulations[1]. Do not dispose of it
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with household garbage or allow it to reach the sewage system[2]. Contaminated packaging
should also be disposed of as unused product[1].

Quantitative Toxicity Data

Andrographolide has been shown to have low acute toxicity in animal studies. The following
table summarizes key toxicological data.

- . . Route of
Toxicity Metric Value Species o ) Source
Administration

LD50 (Lethal

> 5 g/k Mouse Oral 5][6
Dose, 50%) 9e [Slie]
Intraperitoneal )
LD50 11,460 mg/kg Mouse Intraperitoneal [2]

No Observed
Oral (Sub-acute,
Adverse Effect 500 mg/kg Rat [5]

21 days)
Level (NOAEL)

o No mortality or
Acute Toxicity ) .
signs of toxicity Mouse Oral [7]

Findin
J up to 2000 mg/kg

This data suggests a relatively low hazard for acute exposure, but appropriate handling
practices should always be maintained to minimize any potential long-term health effects, as
the chemical, physical, and toxicological properties have not been thoroughly investigated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15590431#personal-protective-equipment-for-
handling-andropanolide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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